Cas no 2370-61-8 (DL-O-Tyrosine)

DL-O-Tyrosine Properties

Names and Identifiers

• 2-Amino-3-(2-hydroxyphenyl)propanoic acid
• 3-(2-Hydroxyphenyl)-DL-alanine~H-DL-Phe(2-OH)-OH
• Tyrosine
• DL-o-Tyrosine
• 2-Amino-3-(2-Hydroxyphenyl)Propionic Acid
• DL-Phe(2-OH)-OH
• <small>DL<
• 2,5-Diaminopentanoic acid
• L-2,5-Diaminopentanoic acid
• (±)-2-Amino-3-(2-hydroxyphenyl)propionic acid
• 3-(2-Hydroxyphenyl)-DL-alanine
• 2-Hydroxy-DL-phenylalanine
• DL-2-Tyrosine
• DL-2-Hydroxyphenylalanine
• NSC 72345
• Ortho-tyrosine
• o-DL-Tyrosine
• o-Tyrosine
• Z1065645436
• SCHEMBL13537519
• 2-Hydroxyphenylalanine #
• 5-Nitro-2-(3-methylpiperidin-1-yl)benzoicacid
• NSC72345
• (+/-)-o-Tyrosine
• DL-3-(2-HYDROXYPHENYL)ALANINE
• RT7V2WZN17
• L-2-HYDROXYPHENYLALANINE
• D,L-o-Tyrosine
• NSC 72345; Ortho-tyrosine; o-DL-Tyrosine; o-Tyrosine
• CHEBI:89461
• 2370-61-8
• N12180
• SCHEMBL1249620
• AB01309
• AB21388
• T-9035
• NSC-72345
• UNII-RT7V2WZN17
• EN300-157704
• 2-Tyrosine
• MFCD00021725
• DL-3-(o-Hydroxyphenyl)alanine
• T0786
• CHEBI:91038
• DTXSID90946504
• TYROSINE, O-
• FT-0675713
• DL-o-Tyrosine, >=96.0% (NT)
• HY-107848
• o-Tyrosine, DL-
• A816856
• NCIOpen2_000342
• 2-amino-3-(2-hydroxyphenyl)propanoicacid
• 2-Hydroxyphenylalanine
• A837023
• DL-Phenylalanine, 2-hydroxy-
• S446106
• 3-(o-hydroxyphenyl)DL-Alanine
• EINECS 219-134-8
• Phenylalanine, 2-hydroxy-
• FT-0675712
• DL-ortho-tyrosine
• (+-)-o-Tyrosine
• AB09421
• 2-azanyl-3-(2-hydroxyphenyl)propanoic acid
• FT-0625498
• Alanine, 3-(o-hydroxyphenyl)-, DL
• BS-16226
• DL- O-tyrosine
• Q27163035
• AKOS009157280
• CHEMBL107813
• Oxyphenylalanin
• CS-0030729
• LS-158253
• 709-16-0
• AM83353
• 2-hydroxy-Phenylalanine
• NS00014636
• 7423-92-9
• 2-Hydroxy-3-phenyl-L-alanine
• DB-021204
• +Expand

• MDL： MFCD00021725
• InChIKey： WRFPVMFCRNYQNR-UHFFFAOYSA-N
• Inchi： 1S/C9H11NO3/c10-7(9(12)13)5-6-3-1-2-4-8(6)11/h1-4,7,11H,5,10H2,(H,12,13)
• SMILES： OC1C=CC=CC=1CC(C(=O)O)N
• BRN： 2805789

Computed Properties

• Exact Mass: 181.07400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 181.074
• Heavy Atom Count: 13
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.8
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 83.6A^2

Experimental Properties

• LogP: 1.04690
• PSA: 83.55000
• Water Partition Coefficient: Soluble in water, and DMSO (Heated).
• Boiling Point: 369 ºC
• Melting Point: ~260 °C (dec.)
• Flash Point: 177 ºC
• Color/Form: powder
• Solubility: Not determined
• Density: 1.333

DL-O-Tyrosine Security Information

• Symbol: GHS07
• RTECS：YP2285000
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37/38
• Signal Word：Warning

DL-O-Tyrosine Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters